Cas no 99-50-3 (Protocatechuic acid)

Protocatechuic acid is a naturally occurring phenolic compound exhibiting antioxidant properties. Its presence in various plant extracts has been associated with potential health benefits and applications in food preservation. This substance can be used as an additive in formulations requiring its specific chemical characteristics, such as pH stability and solubility.
Protocatechuic acid structure
Protocatechuic acid structure
Product Name:Protocatechuic acid
CAS No:99-50-3
MF:C7H6O4
MW:154.120142459869
MDL:MFCD00002509
CID:35022
PubChem ID:72
Update Time:2025-08-20

Protocatechuic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydroxybenzoic acid
    • Protocatechuic acid
    • CATECHOL-4-CARBOXYLIC ACID
    • 3,4-DIHYDROXYBENZOIC ACID N-HYDRATE
    • 3,4-DIHYDROBENZOIC ACID
    • AKOS 220-70
    • RARECHEM AL BO 0347
    • PROTOCATECHUIC ACID N-HYDRATE
    • PROTOCATECHUIC ACID(P) PrintBack
    • PROTOCATECHUIC ACID(RG)
    • 2,4-Dihydroxybenzoic acid
    • 3,4-dihydroxybenzoate
    • 3,4-dihydroxy-benzoic acid
    • 4,5-Dihydroxybenzoic acid
    • 4-Carboxy-1,2-dihydroxybenzene
    • Benzoic acid,3,4-dihydroxy
    • protocatechuate
    • Protocatehuic acid
    • protochatechuic acid
    • Pyrocatechol-4-carboxylic Acid
    • 原儿茶酸
    • [ "" ]
    • Benzoic acid, 3,4-dihydroxy-
    • 3,4-Dihydroxybenzoicacid
    • 3, 4-Dihydroxybenzoic acid
    • MLS000737807
    • 36R5QJ8L4B
    • YQUVCSBJEUQKSH-UHFFFAOYSA-N
    • 1ykp
    • 3,4-dihydroxybenzoic acid (protocatechuic acid)
    • Protocatechuic acid polymer
    • 3,4-Dihydr
    • SMR000528167
    • ConMedNP.2943
    • ConMedNP.2944
    • ConMedNP.2941
    • Dataset-S1.110
    • ConMedNP.2942
    • MLSMR
    • MDL： MFCD00002509
    • Inchi： 1S/C7H6O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H,(H,10,11)
    • InChI Key： YQUVCSBJEUQKSH-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(O)C(O)=CC=1)=O
    • BRN： 1448841

Computed Properties

  • Exact Mass: 154.02700
  • Monoisotopic Mass: 154.02660867 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP4: 1.1
  • Topological Polar Surface Area: 77.8
  • Isotope Atom Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • Molecular Weight: 154.12
  • XLogP3: 1.1
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Color/Form: White to yellowish crystal powder
  • Density: 1.54
  • Melting Point: 197-200 °C (dec.) (lit.)
  • Boiling Point: 237.46°C (rough estimate)
  • Flash Point: 410.7 oC at 760 mmHg
  • Refractive Index: 1.6400 (estimate)
  • Solubility: 20g/l
  • Water Partition Coefficient: Soluble in hot alcohol and ether. Slightly soluble in water.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
  • PSA: 77.76000
  • LogP: 0.79600
  • Solubility: Soluble in hot water, ethanol and ether, slightly soluble in cold water, insoluble in benzene
  • Merck: 7894
  • Sensitiveness: Air Sensitive
  • FEMA: 4430 | 3,4-DIHYDROXYBENZOIC ACID
  • pka: 4.48(at 25℃)

Protocatechuic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • RTECS：UL0560000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Protocatechuic acid Customs Data

  • HS CODE：29182990
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Protocatechuic acid Pricemore >>

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Protocatechuic acid Production Method

Production Method 1

117-39-5 117-39-5
99-50-3 99-50-3
83-30-7 83-30-7
Reaction Conditions
1.1 Reagents: Tetraethylammonium bromide ,  Potassium superoxide Solvents: Dimethylformamide ;  15 min, rt
1.2 18 h, rt
Reference
Reactivity pattern of in situ generated tetraethylammoniun superoxide with some flavonoids
Singh, Krishna Nand; et al, Indian Journal of Chemistry, 2007, (9), 1554-1557

Production Method 2

117-39-5 117-39-5
99-50-3 99-50-3
10118-81-7 10118-81-7
83-30-7 83-30-7
69098-01-7 69098-01-7
30048-34-1 30048-34-1
102788-23-8 102788-23-8
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Potassium chloride ,  β-Cyclodextrin Solvents: Water
Reference
The influence of the host-guest interaction on the oxidation of natural flavonoid dyes
Ramesova, Sarka; et al, Collection of Czechoslovak Chemical Communications, 2011, 76(12), 1651-1667

Protocatechuic acid Raw materials

Protocatechuic acid Preparation Products

Protocatechuic acid Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:99-50-3)protocatechuicacid
Order Number:CRN0170
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:99-50-3)Protocatechuic acid
Order Number:sfd7600
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:99-50-3)3,4-Dihydroxybenzoic acid
Order Number:LE5891;LE10159;LE2468876
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com

Protocatechuic acid Spectrogram

1H NMR Varian Water
1H NMR
13C NMR
13C NMR
GC-MS
GC-MS

Protocatechuic acid Related Literature

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Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:99-50-3)protocatechuicacid
CRN0170
Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:99-50-3)Protocatechuic acid
sfd7600
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email